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Compound of Interest

Compound Name: IK-862

CAS No.: 478911-60-3

Cat. No.: B1674431

Get Quote

Welcome to the technical support center for IK-862, a selective inhibitor of TNF-alpha-

converting enzyme (TACE), also known as ADAM17. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on minimizing

and troubleshooting potential off-target effects during experimentation with IK-862.

Frequently Asked Questions (FAQs)
Q1: What is IK-862 and what is its primary target?

IK-862 is a small molecule inhibitor. Its primary target is the Tumor Necrosis Factor-alpha

Converting Enzyme (TACE), also known as A Disintegrin and Metalloproteinase 17 (ADAM17).

TACE is a membrane-bound metalloprotease responsible for the shedding of the extracellular

domains of various cell surface proteins, including TNF-α, EGFR ligands, and cytokine

receptors.[1][2][3]

Q2: What are off-target effects and why are they a concern with small molecule inhibitors like

IK-862?
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Off-target effects occur when a small molecule inhibitor binds to and modulates the activity of

proteins other than its intended target.[4][5] These unintended interactions are a significant

concern because they can lead to:

Misinterpretation of experimental results: An observed phenotype might be due to an off-

target effect, leading to incorrect conclusions about the role of TACE.

Cellular toxicity: Inhibition of other essential proteins can cause unintended harm to cells.

Lack of reproducibility: Results may vary between different experimental systems with

varying expression levels of off-target proteins.

Q3: What is the known off-target profile of IK-862?

Currently, a detailed public off-target profile for IK-862 is not available. As with any small

molecule inhibitor, it is crucial for researchers to empirically determine and validate the on- and

off-target effects of IK-862 within their specific experimental models.

Q4: What are the general strategies to minimize off-target effects when using IK-862?

Several strategies can be employed to minimize the risk of off-target effects:

Use the lowest effective concentration: Perform a dose-response curve to determine the

minimal concentration of IK-862 required to achieve the desired inhibition of TACE activity.

Employ orthogonal validation methods: Use multiple, independent methods to confirm that

the observed phenotype is a direct result of TACE inhibition. This can include using another

structurally different TACE inhibitor or genetic approaches like siRNA or CRISPR/Cas9 to

knock down TACE.

Confirm target engagement: Utilize assays like the Cellular Thermal Shift Assay (CETSA) to

verify that IK-862 is binding to TACE in your cellular system.

Characterize the selectivity profile: Perform kinase profiling and other broad screening

assays to identify potential off-target interactions.
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This guide addresses common issues that may arise during experiments with IK-862 and

provides a logical workflow for troubleshooting.

Issue 1: I am observing a phenotype that is inconsistent with known functions of TACE.

Possible Cause: This could be a strong indication of an off-target effect.

Troubleshooting Steps:

Validate Target Engagement: Perform a Cellular Thermal Shift Assay (CETSA) to confirm

that IK-862 is binding to TACE at the concentration you are using.

Use an Orthogonal Inhibitor: Test a structurally unrelated TACE inhibitor. If the phenotype

is not replicated, it is likely an off-target effect of IK-862.

Genetic Knockdown/Knockout: Use siRNA or CRISPR/Cas9 to reduce TACE expression.

If the phenotype persists in the absence of TACE, it is not an on-target effect.

Perform Selectivity Profiling: Screen IK-862 against a broad panel of kinases and other

potential targets to identify unintended interactions.[6][7][8][9][10]

Issue 2: The potency (IC50) of IK-862 in my cell-based assay is significantly different from the

reported biochemical IC50.

Possible Cause: Discrepancies between biochemical and cellular potencies are common

and can be due to several factors.

Troubleshooting Steps:

Cell Permeability: Assess the ability of IK-862 to cross the cell membrane.

Efflux Pumps: Determine if the cells are actively removing IK-862 via efflux pumps like P-

glycoprotein.

Protein Binding: The inhibitor may bind to other cellular proteins, reducing its effective

concentration at the target.
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Inhibitor Stability: IK-862 may be metabolized by the cells over the course of the

experiment.

Issue 3: I am observing high levels of cytotoxicity at concentrations where I expect to see

specific TACE inhibition.

Possible Cause: The observed cell death may be due to the inhibition of an off-target protein

that is essential for cell survival.

Troubleshooting Steps:

Lower the Concentration: Perform a detailed dose-response curve for both TACE inhibition

and cytotoxicity to determine if there is a therapeutic window.

Time-Course Experiment: Assess cytotoxicity at different time points. Off-target effects

may manifest at later time points.

Identify Potential Off-Targets: Use kinase profiling and other screening methods to identify

potential off-targets that could be responsible for the cytotoxicity.

Data Presentation
Table 1: Potential Off-Target Classes for Metalloprotease Inhibitors and Recommended

Validation Assays
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Potential Off-Target Class
Rationale for
Consideration

Recommended Validation
Assay

Other ADAM family members
High structural similarity to

TACE (ADAM17).

Broad-panel metalloprotease

activity assay.

Matrix Metalloproteinases

(MMPs)

Share some structural features

with ADAMs.
MMP activity assays.

Kinases
Many inhibitors have off-target

kinase activity.[4]

Kinase selectivity profiling

(e.g., services from Promega,

Reaction Biology).[6][10]

Ion Channels
Can be affected by small

molecules.
Electrophysiological assays.

GPCRs
A common class of off-targets

for many drugs.

GPCR binding and functional

assays.

Table 2: Comparison of Key Experimental Validation Techniques
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Technique Principle Advantages Disadvantages

Cellular Thermal Shift

Assay (CETSA)

Ligand binding

stabilizes the target

protein against

thermal denaturation.

[11][12][13][14]

Confirms target

engagement in a

cellular context; label-

free.

Requires a specific

antibody for detection;

may not work for all

proteins.

Kinase Selectivity

Profiling

Measures the

inhibitory activity of a

compound against a

large panel of kinases.

[6][7][8][9][10]

Provides a broad

overview of potential

kinase off-targets.

Typically performed in

biochemical assays,

which may not fully

reflect cellular activity.

Genetic

Knockdown/Knockout

(siRNA/CRISPR)

Reduces or eliminates

the expression of the

target protein.

Provides a highly

specific way to

validate on-target

effects.

Can have its own off-

target effects; may

induce compensatory

mechanisms.

Orthogonal Inhibitor

Uses a structurally

unrelated inhibitor for

the same target.

Helps to rule out off-

target effects specific

to the chemical

scaffold of the primary

inhibitor.

A suitable orthogonal

inhibitor may not be

available.

Mandatory Visualization
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Caption: TACE (ADAM17) signaling pathway and inhibition by IK-862.
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Caption: Experimental workflow for identifying and validating off-target effects.
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Caption: Troubleshooting decision tree for unexpected experimental outcomes.
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Experimental Protocols
Protocol 1: Cellular Thermal Shift Assay (CETSA) for TACE Target Engagement

This protocol is designed to verify the binding of IK-862 to its target, TACE, in intact cells. As

TACE is a transmembrane protein, this protocol includes a detergent extraction step.[11][12]

[15]

Materials:

Cells expressing TACE

Cell culture medium

IK-862 stock solution (in DMSO)

Vehicle control (DMSO)

Phosphate-buffered saline (PBS)

Lysis buffer with detergent (e.g., RIPA buffer containing 1% NP-40 or Triton X-100) and

protease inhibitors

Anti-TACE antibody

Appropriate secondary antibody

Western blot reagents and equipment

Procedure:

Cell Treatment: Culture cells to 80-90% confluency. Treat cells with the desired concentration

of IK-862 or vehicle (DMSO) for 1-2 hours at 37°C.

Heat Challenge: Harvest cells and resuspend in PBS. Aliquot cell suspension into PCR

tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3

minutes using a thermal cycler, followed by cooling at 4°C for 3 minutes.
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Cell Lysis: Add lysis buffer to the cell suspensions and incubate on ice for 30 minutes with

occasional vortexing.

Centrifugation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C

to pellet aggregated proteins.

Sample Preparation: Collect the supernatant (soluble protein fraction). Determine protein

concentration using a BCA or Bradford assay. Normalize all samples to the same protein

concentration.

Western Blotting: Analyze the soluble fractions by SDS-PAGE and Western blotting using an

anti-TACE antibody.

Data Analysis: Quantify the band intensities for TACE at each temperature for both IK-862-

treated and vehicle-treated samples. Plot the percentage of soluble TACE relative to the non-

heated control against the temperature. A shift in the melting curve to a higher temperature in

the presence of IK-862 indicates target engagement.

Protocol 2: Kinase Selectivity Profiling

This protocol provides a general workflow for assessing the off-target effects of IK-862 on a

panel of kinases. It is highly recommended to use a commercial service for broad and reliable

profiling.[6][7][8][9][10]

General Workflow:

Compound Submission: Provide a stock solution of IK-862 at a specified concentration

(typically 10 mM in DMSO) to a commercial kinase profiling service provider.

Assay Performance: The service provider will screen IK-862 at one or more concentrations

(e.g., 1 µM and 10 µM) against their panel of kinases. The assays are typically biochemical,

measuring the ability of IK-862 to inhibit the phosphorylation of a substrate by each kinase.

Data Analysis: The results are usually provided as the percent inhibition of each kinase at the

tested concentrations.
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Follow-up Studies: For any significant "hits" (kinases that are inhibited by IK-862), it is crucial

to perform follow-up studies to determine the IC50 value and to validate the off-target

interaction in a cellular context.

Protocol 3: In-Cell Western Blot for Downstream TACE Signaling

This method can be used to quantify the effect of IK-862 on the shedding of a TACE substrate,

such as the IL-6 receptor (IL-6R), in a plate-based format.

Materials:

Cells expressing TACE and IL-6R

96-well cell culture plates

IK-862 and a stimulant for TACE activity (e.g., PMA)

Fixing solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Blocking buffer (e.g., 5% BSA in PBS)

Primary antibody against the ectodomain of IL-6R

Infrared dye-conjugated secondary antibody

Infrared imaging system

Procedure:

Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

Compound Treatment: Treat cells with a dose-range of IK-862 for 1-2 hours.

Stimulation: Add a TACE stimulant (e.g., PMA) to induce shedding of the IL-6R ectodomain

and incubate for the desired time.

Fixation and Permeabilization: Wash the cells with PBS, then fix and permeabilize them.
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Immunostaining: Block the cells and then incubate with the primary antibody against the IL-

6R ectodomain, followed by incubation with the infrared dye-conjugated secondary antibody.

Imaging: Scan the plate using an infrared imaging system to quantify the amount of IL-6R

remaining on the cell surface.

Data Analysis: A decrease in the infrared signal indicates shedding of the IL-6R ectodomain.

IK-862 should inhibit this decrease in a dose-dependent manner. Normalize the data to

untreated controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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